Pyridine Pyridine Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is an azaarene comprising a benzene core in which one -CH group is replaced by a nitrogen atom. It is the parent compound of the class pyridines. It has a role as an environmental contaminant and a NMR chemical shift reference compound. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene, an azaarene and a member of pyridines.
Pyridine is a natural product found in Camellia sinensis, Basella alba, and other organisms with data available.
Pyridine can cause cancer according to The National Toxicology Program.
See also: Laboratory-grade xylene (impurity of).
Brand Name: Vulcanchem
CAS No.: 110-86-1
VCID: VC20995318
InChI: InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
SMILES: C1=CC=NC=C1
Molecular Formula: C5H5N
Molecular Weight: 79.10 g/mol

Pyridine

CAS No.: 110-86-1

Cat. No.: VC20995318

Molecular Formula: C5H5N

Molecular Weight: 79.10 g/mol

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Pyridine - 110-86-1

Specification

Description Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is an azaarene comprising a benzene core in which one -CH group is replaced by a nitrogen atom. It is the parent compound of the class pyridines. It has a role as an environmental contaminant and a NMR chemical shift reference compound. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene, an azaarene and a member of pyridines.
Pyridine is a natural product found in Camellia sinensis, Basella alba, and other organisms with data available.
Pyridine can cause cancer according to The National Toxicology Program.
See also: Laboratory-grade xylene (impurity of).
CAS No. 110-86-1
Molecular Formula C5H5N
Molecular Weight 79.10 g/mol
IUPAC Name pyridine
Standard InChI InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
Standard InChI Key JUJWROOIHBZHMG-UHFFFAOYSA-N
SMILES C1=CC=NC=C1
Canonical SMILES C1=CC=NC=C1
Boiling Point 239 °F at 760 mmHg (NTP, 1992)
115.2-115.3 °C
115.00 to 116.00 °C. @ 760.00 mm Hg
115 °C
240 °F
Colorform Colorless to yellow liquid.
Flash Point 68 °F (NTP, 1992)
20 °C
68 °F (CLOSED CUP)
20 °C (closed cup)
20 °C c.c.
68 °F
Melting Point -44 °F (NTP, 1992)
-41.6 °C
-42 °C
-44 °F

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